N-(5-amino-2-fluorophenyl)pyrrolidine-1-carboxamide

• Molecular Formula: C11H14FN3O
• Molecular Weight: 223.25 g/mol
• IUPAC Name: N-(5-amino-2-fluorophenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C11H14FN3O/c12-9-4-3-8(13)7-10(9)14-11(16)15-5-1-2-6-15/h3-4,7H,1-2,5-6,13H2,(H,14,16)
• InChI Key: UOGAITHIYLBTEX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)NC2=C(C=CC(=C2)N)F

Description

N-(5-amino-2-fluorophenyl)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C11H14FN3O and its molecular weight is 223.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-fluoro-2-isocyanato-4-nitrobenzene (1.125 g, 6.18 mmoles) and pyrrolidine (485 mg, 6.8 mmoles) in DCM (20 mL) was stirred at r.t. for 14 hrs. After concentrated, the mixture was extracted with ethyl acetate. The organic layer was washed with aqueous citric acid solution and dried over MgSO4, followed by hydrogenation with Pd/C (wet, 10%, 0.15 g) under a hydrogen balloon overnight. After filtration and concentration, the reasonable pure N-(5-amino-2-fluorophenyl)pyrrolidine-1-carboxamide (3, 1.44 g) was used for the next reactions. MS+: 224.2, UV: λ=271.6 nm. 1H NMR: (DMSO) δ7.44 (s, 1H), δ6.78 (m, 1H), δ6.20 (m, 1H), δ3.32 (m, 4H), 1.83 (m, 4H).